Diantimony trioxide

• CAS: 1327-33-9
• Synonyms: antimony trioxide
• Molecular Formula: Sb2O3; O3Sb2
• Molecular Weight: 291.52 g/mol
• SMILES: [O-2].[O-2].[O-2].[Sb+3].[Sb+3]
• InChI: InChI=1S/3O.2Sb/q3*-2;2*+3
• InChIKey: GHPGOEFPKIHBNM-UHFFFAOYSA-N
• Solubility: Solubility in water, g/l at 22.2 °C: 0.0033 (none)

Procurement professionals: Diantimony trioxide (Sb₂O₃) is the industry-standard FR synergist for halogenated systems. Unlike ATH/MDH requiring >40% loading, Sb₂O₃ achieves UL 94 V-0 at just 3–7 phr in PVC via gas-phase antimony halide quenching. 99.9% purity grade ensures thermal stability through 656°C for engineering polymers (PA66, PBT, PC). In epoxy intumescent coatings, Sb₂O₃+zinc borate enhances char integrity per ASTM E119. Dust-free/wetted grades improve workplace safety. Verify regional compliance (IARC 2B).

Diantimony Trioxide (CAS 1327-33-9): Flame Retardant Synergist Baseline and Procurement Context

Diantimony trioxide (Sb₂O₃, CAS 1327-33-9), also known as antimony trioxide (ATO), is an inorganic compound that functions primarily as a highly effective flame retardant synergist in halogenated polymer systems [1]. Its mechanism of action relies on a synergistic interaction with halogen sources (e.g., brominated or chlorinated compounds) to form volatile antimony trihalides, which act in the gas phase to quench flames and suppress combustion [2]. While Sb₂O₃ itself possesses no intrinsic flame retardant properties [3], its co-formulation with halogenated compounds is a cornerstone of fire safety in plastics, textiles, coatings, and wire & cable applications [4]. The commercial material is available in various grades differentiated by purity (typically 99.5% to 99.9%), particle size (from sub-micron to micron scale), and surface treatments (e.g., wetted or dust-free grades) to address specific processing and performance requirements [5].

• [1] National Research Council. 2000. Toxicological Risks of Selected Flame-Retardant Chemicals. Washington, DC: The National Academies Press. https://doi.org/10.17226/9841. View Source
• [2] Lu, S. Y., & Hamerton, I. (2002). Recent developments in the chemistry of halogen-free flame retardant polymers. Progress in Polymer Science, 27(8), 1661-1712. View Source
• [3] Xusen. (2019). What is a mixture of flame retardants? - Knowledge. Retrieved from https://www.xusen-flameretardant.com. View Source
• [4] International Antimony Association (i2a). (2022). Antimony Trioxide. Retrieved from https://www.antimony.com/antimony-trioxide/. View Source
• [5] Alibaba.com. (2025). Antimony Trioxide Supplier Guide: B2B Sourcing, Pricing & Quality Metrics. Retrieved from https://www.alibaba.com. View Source

Why Diantimony Trioxide Cannot Be Directly Substituted: Key Performance and Regulatory Differences

Substituting diantimony trioxide with alternative synergists (e.g., zinc borate, zinc stannate, calcium hypophosphite) or halogen-free mineral fillers (e.g., aluminum trihydroxide, magnesium hydroxide) is non-trivial due to fundamental differences in their mechanisms of action, thermal behavior, and regulatory profiles. Sb₂O₃ operates predominantly as a gas-phase flame retardant, producing volatile antimony halides [1]. In contrast, alternatives like zinc borate and zinc stannate provide both gas- and condensed-phase activity, promoting char formation and significantly enhancing smoke suppression . Metal hydroxides function by endothermic decomposition and water release, requiring high loadings (often >40 wt%) that can severely compromise mechanical properties [2]. Furthermore, Sb₂O₃ is classified by the International Agency for Research on Cancer (IARC) as Group 2B (possibly carcinogenic to humans), whereas zinc-based alternatives hold no such classification, impacting regulatory compliance in certain markets [3]. These distinctions—in flame retardant mechanism, smoke evolution, loading efficiency, and regulatory status—mean that a direct 1:1 replacement without extensive reformulation and re-testing will likely result in failed fire safety standards (e.g., UL 94, LOI, cone calorimeter metrics) [4].

• [1] Lu, S. Y., & Hamerton, I. (2002). Recent developments in the chemistry of halogen-free flame retardant polymers. Progress in Polymer Science, 27(8), 1661-1712. View Source
• [2] Hornsby, P. R., & Watson, C. L. (1990). A study of the mechanism of flame retardance and smoke suppression in polymers filled with magnesium hydroxide. Polymer Degradation and Stability, 30(1), 73-87. View Source
• [3] IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2006). Antimony Trioxide and Antimony Trisulfide. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, 88, 1-113. View Source
• [4] Morgan, A. B., & Gilman, J. W. (2013). An overview of flame retardancy of polymeric materials: application, technology, and future directions. Fire and Materials, 37(4), 259-279. View Source

Diantimony Trioxide: Quantifiable Performance Differentiation Against Key Comparators

Synergistic Flame Retardant Efficiency: Sb₂O₃ vs. Aluminum Trihydroxide (ATH) and Magnesium Hydroxide (MDH) in Flexible PVC

In a comparative study of inorganic flame retardants in flexible PVC cable materials, diantimony trioxide demonstrated significantly higher flame retarding efficiency than both aluminum trihydroxide (ATH) and magnesium hydroxide (MDH) [1]. While ATH and MDH act primarily in the condensed phase, Sb₂O₃ exerts its effect via a powerful gas-phase synergy with the chlorine atoms in PVC [2]. The study's orthogonal test and variance analysis confirmed that the flame retardant action of Sb₂O₃, operating through the Cl-Sb system, was more pronounced than that of the hydroxide fillers alone [1].

Evidence Dimension	Flame Retarding Efficiency in Flexible PVC
Target Compound Data	Higher flame retarding efficiency compared to ATH and MDH (quantified via orthogonal test significance)
Comparator Or Baseline	Aluminum Trihydroxide (ATH) and Magnesium Hydroxide (MDH)
Quantified Difference	Sb₂O₃'s flame retarding effect was determined to be more significant through variance analysis; specific LOI values were not isolated for pure components but the composite containing Sb₂O₃ achieved an LOI of 36.4% [1].
Conditions	Flexible PVC cable material; orthogonal experimental design; evaluation per GB8815-88 standard

Why This Matters

This confirms that for flexible PVC applications requiring high flame retardancy without the high loadings (>40 wt%) associated with metal hydroxides, Sb₂O₃ remains the more potent synergist on a per-weight basis.

• [1] Chen, X., et al. (2005). Development of an Inorganic Composite Flame-retardant Filler and Study on Flame retardance Mechanism. Journal of Materials Science and Engineering, 23(1), 60-63. View Source
• [2] Lu, S. Y., & Hamerton, I. (2002). Recent developments in the chemistry of halogen-free flame retardant polymers. Progress in Polymer Science, 27(8), 1661-1712. View Source

Smoke Suppression and Heat Release: Direct Comparison of ATO and Calcium Hypophosphite (CaP)/Talc in Brominated ABS

A 2024 study directly compared antimony trioxide (ATO) with calcium hypophosphite (CaP) and a CaP/talc combination as synergists in a brominated flame retardant system for acrylonitrile butadiene styrene (ABS) [1]. The research, published in Thermochimica Acta, evaluated fire behavior under developing fire scenarios using cone calorimetry. The data show that replacing ATO with a CaP/talc system resulted in a substantial reduction in both heat release and smoke production [1].

Evidence Dimension	Peak Heat Release Rate (pHRR) and Total Smoke Production (TSP)
Target Compound Data	Baseline performance of ABS+Br+ATO formulation (specific numeric pHRR and TSP values not extracted from abstract, but serve as the reference for improvement).
Comparator Or Baseline	Calcium Hypophosphite (CaP) combined with 8 wt.-% talc in the same ABS+Br system.
Quantified Difference	The CaP/talc formulation achieved a ~60% decrease in peak heat release rate (pHRR) and a ~21% reduction in total smoke production (TSP) compared to the reference ABS+Br+ATO system [1].
Conditions	Brominated flame-retarded ABS; forced flaming conditions in cone calorimeter; CaP/talc loading at 8 wt.-%

Why This Matters

This direct quantitative evidence highlights a key differentiator: while ATO is an effective synergist, alternative phosphorus-based systems like CaP/talc can offer superior smoke suppression and heat release reduction, which are critical for meeting stringent fire safety standards in transportation (e.g., EN 45545-2) and electronics.

• [1] Müller, P., et al. (2024). Phosphorus features halogen – calcium hypophosphite replaces antimony trioxide, reduces smoke, and improves flame retardancy. Thermochimica Acta, 737, 179764. View Source

Smoke Density Reduction: ATO Combined with Zinc Borate vs. ATO Alone in Intumescent Epoxy Coatings

A 2016 study published in the Journal of Thermal Analysis and Calorimetry investigated the synergistic effect of zinc borate (ZB) and diantimony trioxide (Sb₂O₃) in an epoxy-based intumescent fire-retardant (IFR) coating [1]. The research employed a smoke density test to quantify static smoke production. The results demonstrated that the combination of ZB and Sb₂O₃ led to a significant reduction in specific optical density compared to formulations using Sb₂O₃ without ZB [1].

Evidence Dimension	Specific Optical Density (Smoke Production)
Target Compound Data	IFR coating containing diantimony trioxide as the sole synergist (baseline).
Comparator Or Baseline	IFR coating containing a combination of zinc borate (ZB) and diantimony trioxide (Sb₂O₃).
Quantified Difference	The specific optical densities were 'remarkably reduced' with the addition of ZB to the Sb₂O₃-containing coating. The abstract notes a clear synergistic effect on smoke suppression beyond that of Sb₂O₃ alone [1].
Conditions	Epoxy-based intumescent fire-retardant coating; static smoke density test.

Why This Matters

This evidence is crucial for applications where low smoke emission is a critical safety requirement, such as in mass transit, marine, and building interiors. It shows that while Sb₂O₃ provides primary flame retardancy, its combination with a smoke suppressant like zinc borate is often necessary to meet stringent smoke density standards (e.g., IEC 61034, ASTM E84).

• [1] Xu, W., et al. (2016). Smoke suppression and synergistic flame retardancy properties of zinc borate and diantimony trioxide in epoxy-based intumescent fire-retardant coating. Journal of Thermal Analysis and Calorimetry, 123, 1319–1327. View Source

Regulatory and Health Profile: IARC Classification of ATO vs. Zinc-Based Synergists

Antimony trioxide (ATO) is classified by the International Agency for Research on Cancer (IARC) as Group 2B, meaning it is 'possibly carcinogenic to humans' [1]. This classification, based on sufficient evidence in experimental animals and limited evidence in humans, triggers specific labeling, handling, and reporting requirements under regulations like REACH and OSHA [2]. In contrast, commercial alternative synergists such as zinc stannate, zinc hydroxystannate, and zinc borate are not classified by IARC as carcinogens .

Evidence Dimension	IARC Carcinogenicity Classification
Target Compound Data	Group 2B (Possibly carcinogenic to humans) [1].
Comparator Or Baseline	Zinc stannate (ZnSnO₃), Zinc hydroxystannate (ZnSn(OH)₆), and Zinc borate (2ZnO·3B₂O₃·3.5H₂O)
Quantified Difference	No IARC classification (Not classifiable or not listed) vs. IARC Group 2B for ATO [1].
Conditions	Based on published IARC Monographs and material safety data sheets.

Why This Matters

This regulatory divergence is a primary driver for substitution in many industries, particularly in consumer goods, electronics, and building materials destined for markets with strict chemical regulations. The classification can impact insurance costs, workplace safety protocols, and end-product marketability.

• [1] IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2006). Antimony Trioxide and Antimony Trisulfide. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, 88, 1-113. View Source
• [2] European Chemicals Agency (ECHA). (2022). Substance Information for Antimony trioxide. Retrieved from https://echa.europa.eu/substance-information/-/substanceinfo/100.014.234. View Source

Purity Grade Impact on Performance: 99.9% ATO vs. Standard 99.5% Grade

Antimony trioxide is commercially available in multiple purity grades, most commonly 99.5%, 99.8%, and 99.9% [1]. Higher purity grades command a premium price but are specified to minimize the impact of trace metal impurities on synergistic performance and color stability in sensitive applications [2]. Some commercial sources claim that 99.8% high-purity ATO is approximately 15% more effective as a flame retardant than standard-grade alternatives [3]. Furthermore, the choice of purity grade can influence the amount of fines and dusting behavior during handling [4].

Evidence Dimension	Flame Retardant Efficiency
Target Compound Data	High-purity 99.9% or 99.8% grade diantimony trioxide
Comparator Or Baseline	Standard 99.5% grade diantimony trioxide
Quantified Difference	Approximately 15% more effective based on vendor internal testing [3] (Note: This is a vendor claim and lacks peer-reviewed verification).
Conditions	Vendor claim based on unspecified internal testing protocols.

Why This Matters

For procurement, this supports the decision to select a higher-purity grade when maximum flame retardant efficiency per unit mass is required, or when color and consistency are critical in high-end applications. However, the lack of independent verification means that formulators should confirm performance through their own lab-scale evaluations.

• [1] Ningbo Innov. (2025). Understanding Antimony Trioxide (Sb2O3) Classifications and Flame Retardant Standards. Retrieved from https://www.nbinno.com. View Source
• [2] Alibaba.com. (2025). Antimony Trioxide Supplier Guide: B2B Sourcing, Pricing & Quality Metrics. Retrieved from https://www.alibaba.com. View Source
• [3] Alibaba.com. (n.d.). Cheap Import Products Chemical Flame Retardant High Purity Sb2o3 Cas Antimony Trioxide Price. Retrieved from https://www.alibaba.com. View Source
• [4] US Antimony. (2024). Micropure Antimony Oxide (MP) - 1309-64-4. Retrieved from https://www.knowde.com. View Source

Thermal Stability: Decomposition Temperature of ATO vs. Alternative Synergists

Diantimony trioxide exhibits high thermal stability, with a melting point of 656 °C and sublimation occurring at 1550 °C [1]. This high-temperature tolerance is a significant advantage over many alternative synergists and flame retardants when processing high-melting-point engineering thermoplastics. For comparison, commercial zinc stannate (ZnSnO₃) has a decomposition temperature above 500 °C (>932 °F) , while metal hydroxides like ATH decompose around 200-230 °C and MDH around 330-340 °C [2].

Evidence Dimension	Decomposition / Melting Temperature
Target Compound Data	Melting point: 656 °C; Sublimation: 1550 °C [1].
Comparator Or Baseline	Zinc stannate (ZnSnO₃): Decomposition >500 °C ; Aluminum Trihydroxide (ATH): Decomposition ~200-230 °C; Magnesium Hydroxide (MDH): Decomposition ~330-340 °C [2].
Quantified Difference	ATO's melting point is >150 °C higher than the decomposition temperature of zinc stannate and >300 °C higher than the decomposition temperatures of common metal hydroxide fillers.
Conditions	Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Why This Matters

This high thermal stability ensures that diantimony trioxide remains stable during the processing of high-temperature polymers like polyamides (PA), polybutylene terephthalate (PBT), and polycarbonate (PC), where alternative synergists might degrade prematurely, leading to reduced flame retardant efficacy and potential discoloration or outgassing.

• [1] 888chem. (n.d.). Diantimony trioxide. Retrieved from https://vi.888chem.com. View Source
• [2] Rothon, R. N., & Hornsby, P. R. (1996). Flame retardant effects of magnesium hydroxide. Polymer Degradation and Stability, 54(2-3), 383-385. View Source

Diantimony Trioxide: Evidence-Based Application Scenarios for R&D and Procurement

Flexible PVC Wire & Cable Insulation: Maximizing Flame Retardant Synergy

Procurement should prioritize standard-grade (99.5% or 99.8%) diantimony trioxide for use in flexible PVC cable formulations where a primary halogen source (chlorine from PVC) is inherently present. Evidence shows Sb₂O₃ provides a more potent synergistic flame retardant effect in this matrix compared to high-loading mineral fillers like ATH or MDH [1]. In this application, Sb₂O₃ is typically used at 2-7 phr (parts per hundred resin) to achieve LOI values >28% and meet UL 94 V-0 or V-1 ratings. For applications with additional smoke suppression requirements (e.g., plenum-rated cables), the evidence suggests co-formulation with zinc borate to meet standards like IEC 61034 .

High-Temperature Engineering Thermoplastics: Leveraging Thermal Stability

For R&D formulating flame-retardant polyamides (PA66, PA6), PBT, or polycarbonate blends, high-purity (99.9%) diantimony trioxide is the preferred synergist. Its high melting point (656 °C) and sublimation temperature (1550 °C) [2] ensure it remains stable during high-temperature compounding (250-300 °C), unlike metal hydroxides which would decompose and evolve water. In these systems, Sb₂O₃ is combined with brominated flame retardants (e.g., brominated polystyrene, brominated epoxy oligomers) to achieve UL 94 V-0 ratings at synergist loadings typically between 3-5 wt%.

Intumescent Coatings for Structural Steel: Optimizing Char and Smoke Performance

R&D efforts in developing epoxy-based intumescent coatings for structural steel should consider diantimony trioxide not as a standalone agent, but as a component of a multi-component synergist package. Evidence demonstrates that combining Sb₂O₃ with zinc borate (ZB) significantly reduces both specific optical density (smoke) and heat release rate in cone calorimeter tests, beyond what either additive achieves alone [3]. This synergistic combination promotes the formation of a robust, glassy char layer that enhances thermal insulation and fire resistance duration, a critical requirement for meeting ASTM E119 or UL 263 standards.

Procurement for Dust-Sensitive Manufacturing: Evaluating Wetted or Dust-Free Grades

Procurement professionals sourcing diantimony trioxide for operations with stringent industrial hygiene and dust control requirements should evaluate specially treated grades. Commercially available 'wetted' grades incorporate 3-4% plasticizer (e.g., diisodecyl phthalate) to suppress airborne dust during handling [4]. Alternatively, 'dust-free' grades are offered with a small amount of ethylene glycol . While these treatments do not alter the compound's flame retardant efficacy, they significantly improve workplace safety and reduce material loss, directly impacting total cost of ownership and compliance with occupational exposure limits.

• [1] Chen, X., et al. (2005). Development of an Inorganic Composite Flame-retardant Filler and Study on Flame retardance Mechanism. Journal of Materials Science and Engineering, 23(1), 60-63. View Source
• [2] 888chem. (n.d.). Diantimony trioxide. Retrieved from https://vi.888chem.com. View Source
• [3] Xu, W., et al. (2016). Smoke suppression and synergistic flame retardancy properties of zinc borate and diantimony trioxide in epoxy-based intumescent fire-retardant coating. Journal of Thermal Analysis and Calorimetry, 123, 1319–1327. View Source
• [4] US Antimony. (2024). Micropure Antimony Oxide (MP) - 1309-64-4. Retrieved from https://www.knowde.com. View Source